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Compound of Interest

Compound Name: SGC2085

Cat. No.: B10771654

For Researchers, Scientists, and Drug Development Professionals

Introduction

SGC2085 is a potent and selective inhibitor of the Coactivator-Associated Arginine
Methyltransferase 1 (CARM1), also known as Protein Arginine Methyltransferase 4 (PRMT4).
[1][2][3] With an IC50 value of 50 nM, it offers over 100-fold selectivity for CARM1 over other
protein arginine methyltransferases, though it does exhibit some activity against PRMT6 with
an IC50 of 5.2 uM.[2][4] CARML1 plays a crucial role in transcriptional regulation by methylating
histone and non-histone proteins, thereby influencing a variety of cellular processes. Its
involvement in pathways such as Wnt/f3-catenin and estrogen-stimulated growth has made it a
target of interest in oncology and other therapeutic areas.[5][6]

These application notes provide a detailed protocol for the preparation, storage, and handling
of SGC2085 stock solutions in dimethyl sulfoxide (DMSO), intended for in vitro experimental
use.

Quantitative Data Summary

The following table summarizes the key quantitative information for SGC2085.
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Property Value Source(s)
Molecular Formula C19H24N202 [415]
Molecular Weight 312.41 g/mol [41[5]

CAS Number 1821908-48-8 [4][5]
Appearance White to off-white solid powder  [7]

Purity >98% [8]

Solubility in DMSO

30 mg/mL to 100 mg/mL

[4181°]

ICso (CARM1)

50 nM

[2]4]

ICs0 (PRMT6)

5.2 uM

[2]14]

Experimental Protocols
Materials and Equipment

e SGC2085 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

e Analytical balance

» Microcentrifuge tubes or amber glass vials

e Pipettes and sterile pipette tips

o \ortex mixer

» Ultrasonic bath (optional, but recommended)[4]

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparation of a 10 mM SGC2085 Stock

Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for in vitro studies. Adjustments can be made based on specific experimental
needs and the desired final concentration.

e Pre-weighing Preparations: Ensure the analytical balance is calibrated and level. Allow the
SGC2085 powder to equilibrate to room temperature before opening the container to prevent
condensation of moisture.

o Weighing SGC2085: Carefully weigh out the desired amount of SGC2085 powder. For
example, to prepare 1 mL of a 10 mM stock solution, you would need:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)

o Mass (mg) = 0.010 mol/L x 0.001 L x 312.41 g/mol x 1000 mg/g = 3.1241 mg
 Dissolution in DMSO:

o Add the weighed SGC2085 powder to a sterile microcentrifuge tube or amber vial.

o Add the calculated volume of DMSO to the tube. For the example above, add 1 mL of
DMSO.

o Cap the tube or vial securely.
 Solubilization:
o Vortex the solution vigorously for 1-2 minutes.

o If the solid does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10
minutes.[4] Gentle warming may also aid dissolution.

o Visually inspect the solution to ensure it is clear and free of any particulate matter.
» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes (e.g., 10-20 pL) in sterile microcentrifuge tubes.
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o Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-
term storage (up to one year).[9][10]

o Properly label all aliquots with the compound name, concentration, date of preparation,

and solvent.

Handling and Safety Precautions

e SGC2085 is for research use only and is not for human or veterinary use.[8]

» Always handle the compound and its solutions in a well-ventilated area, preferably a
chemical fume hood.

o Wear appropriate PPE, including a lab coat, chemical-resistant gloves, and safety glasses.

» Avoid inhalation of the powder and contact with skin and eyes. In case of contact, rinse
thoroughly with water.

Refer to the Safety Data Sheet (SDS) for complete safety information.

Visualizations
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Workflow for SGC2085 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a stock solution of SGC2085 in
DMSO.
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Click to download full resolution via product page

Caption: The signaling pathway showing SGC2085 inhibiting CARM1, thereby preventing the
methylation of histones and coactivators, which ultimately blocks transcriptional activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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